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Compound of Interest

Compound Name: PKM2 activator 4

Cat. No.: B15575403

Get Quote

An In-Depth Technical Guide to PKM2 Activator
4
This technical guide provides a comprehensive overview of the molecular structure, properties,

and biological activity of PKM2 activator 4, a small molecule compound investigated for its

potential in cancer therapy. This document is intended for researchers, scientists, and

professionals in the field of drug development.

Molecular Structure and Properties
PKM2 activator 4 is a modulator of the pyruvate kinase M2 (PKM2) isoenzyme, a key player in

cancer cell metabolism.[1][2] Understanding its chemical and physical properties is

fundamental to its application in research and drug discovery.

Chemical Structure and Identification
The precise chemical structure of the compound designated as "PKM2 activator 4" is

associated with the CAS number 781656-66-4.[1][2] Its molecular formula is C16H16N2O4S.[1]
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[2] While a definitive IUPAC name is not readily available in the public domain, the structural

information is crucial for its synthesis and characterization.

Physicochemical Properties
A summary of the key quantitative data for PKM2 activator 4 is presented in the table below.

This information is essential for its handling, formulation, and experimental use.

Property Value Reference

CAS Number 781656-66-4 [1][2]

Molecular Formula C16H16N2O4S [1][2]

Molecular Weight 332.37 g/mol [1]

Activation Constant (AC50) 1-10 μM [1]

Mechanism of Action and Signaling Pathway
PKM2 activators, including PKM2 activator 4, exert their biological effects by modulating the

quaternary structure and enzymatic activity of the PKM2 protein.

Allosteric Activation of PKM2
In cancer cells, PKM2 predominantly exists in a less active dimeric form, which diverts glucose

metabolites towards anabolic processes, thereby supporting cell proliferation.[3] Small

molecule activators bind to an allosteric site on PKM2, distinct from the binding site of the

endogenous activator fructose-1,6-bisphosphate (FBP).[4][5] This binding event induces a

conformational change that promotes the formation of the highly active tetrameric form of the

enzyme.[4][5] The stabilized tetramer enhances the conversion of phosphoenolpyruvate (PEP)

to pyruvate, a critical step in glycolysis.[3]

The following diagram illustrates the signaling pathway of PKM2 activation by a small molecule

activator.
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Caption: Signaling pathway of PKM2 activation by a small molecule activator.
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Experimental Protocols
Detailed methodologies are crucial for the accurate assessment of PKM2 activator 4's efficacy

and mechanism of action.

PKM2 Activation Assay
This protocol outlines a general method for determining the in vitro enzymatic activity of PKM2

in the presence of an activator.

Objective: To measure the half-maximal activation concentration (AC50) of PKM2 activator 4.

Materials:

Recombinant human PKM2 enzyme

PKM2 activator 4

Phosphoenolpyruvate (PEP)

Adenosine diphosphate (ADP)

Lactate dehydrogenase (LDH)

NADH

Assay buffer (e.g., 50 mM Tris-HCl pH 7.5, 100 mM KCl, 5 mM MgCl2)

96-well microplate

Microplate reader capable of measuring absorbance at 340 nm

Procedure:

Prepare a stock solution of PKM2 activator 4 in a suitable solvent (e.g., DMSO).

Create a serial dilution of the activator in the assay buffer.

In a 96-well plate, add the assay buffer, NADH, LDH, and ADP to each well.
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Add the serially diluted PKM2 activator 4 to the respective wells.

Initiate the reaction by adding a mixture of recombinant PKM2 and PEP.

Immediately measure the decrease in absorbance at 340 nm over time, which corresponds

to the oxidation of NADH.

Calculate the initial reaction rates for each activator concentration.

Plot the reaction rates against the logarithm of the activator concentration and fit the data to

a dose-response curve to determine the AC50 value.

The following diagram illustrates the general experimental workflow for a PKM2 activation

assay.
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Caption: General workflow for a PKM2 enzymatic activation assay.
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Biological Effects and Therapeutic Potential
Activation of PKM2 by small molecules like PKM2 activator 4 has been shown to have

significant effects on cancer cell metabolism and growth.

Metabolic Reprogramming
By forcing PKM2 into its active tetrameric state, activators redirect glycolytic flux towards

pyruvate production and the TCA cycle, and away from anabolic pathways that support cell

proliferation.[6] This metabolic rewiring can lead to a dependency on extracellular nutrients,

such as serine, as the cell's ability to synthesize them de novo from glycolytic intermediates is

diminished.[6][7]

Anti-Tumor Activity
The inhibition of anabolic metabolism and the promotion of a more catabolic state by PKM2

activators can suppress tumor growth.[4][5] This approach represents a promising therapeutic

strategy for cancers that are highly dependent on the metabolic advantages conferred by the

dimeric form of PKM2.[8] PKM2 activator 4, with its demonstrated ability to activate PKM2, is a

valuable tool for investigating this therapeutic hypothesis.[1]

The logical relationship between PKM2 activation and its anti-tumor effects is depicted below.
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Logical Relationship of PKM2 Activation and Anti-Tumor Effect
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Caption: Logical flow from PKM2 activation to tumor growth inhibition.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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